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Compound of Interest

Compound Name: 5-Cyclohexadecen-1-one

Cat. No.: B1217015

Essential Safety and Handling Guide for 5-
Cyclohexadecen-1-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 5-Cyclohexadecen-1-one (CAS No. 37609-25-9). Adherence to these procedures
is vital for ensuring personal safety and environmental protection.

Immediate Safety Information

5-Cyclohexadecen-1-one is a synthetic fragrance ingredient with a musk-like aroma. While
some safety data sheets indicate it does not meet the criteria for hazardous classification under
OSHA's Hazard Communication Standard (29 CFR 1910.1200), it is identified as being very
toxic to aquatic life with long-lasting effects (H410) and may cause an allergic skin reaction
(H317).[1] Therefore, appropriate precautions are necessary.

Key Hazard Information:

Hazard Statement GHS Classification

H410: Very toxic to aquatic life with long lasting ) ] )
fect Aguatic Acute 1, Aquatic Chronic 1
effects

H317: May cause an allergic skin reaction Skin Sensitizer 1B
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against potential exposure. The following
table summarizes the recommended PPE for handling 5-Cyclohexadecen-1-one.

Body Part Recommended Protection

Chemical splash goggles should be worn at all
Eyes/Face times. A face shield should be used in situations

where splashing is a significant risk.

A standard laboratory coat must be worn and
Ski buttoned. For tasks with a higher risk of
in
splashes, a chemically resistant apron over the

lab coat is recommended.

Chemical-resistant gloves are mandatory. Nitrile
or neoprene gloves are generally recommended
for handling organic chemicals.[2][3][4] It is
crucial to inspect gloves for any signs of

Hands degradation or perforation before use and to
change them immediately if contamination is
suspected. Given the potential for skin
sensitization, prolonged or repeated contact

should be avoided.

Use in a well-ventilated area is essential.[1][5] If
working outside of a fume hood or in a situation
where vapors or aerosols may be generated, a
Respiratory NIOSH-approved air-purifying respirator with
organic vapor cartridges should be used.[6][7][8]
[9][10] A formal respiratory protection program,
including fit testing, should be in place if

respirators are required.

Operational and Disposal Plans
Handling Procedures:
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o Preparation: Before handling, ensure that an appropriate spill kit is readily available and that
you are familiar with its use.

» Ventilation: Always handle 5-Cyclohexadecen-1-one in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure.[1][5]

e Avoiding Contact: Take all necessary precautions to avoid direct contact with skin and eyes.

[5]

» Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or stored.
Wash hands thoroughly after handling.

Spill Cleanup Protocol:

In the event of a spill, follow these steps:
e Immediate Action: Alert others in the vicinity and evacuate the immediate area if necessary.

o Control Ignition Sources: As a combustible liquid, ensure all potential ignition sources are
removed from the area.

e Ventilation: Ensure the area is well-ventilated.

o Containment: For small spills, contain the liquid using an inert absorbent material such as
vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.[11][12]

o Collection: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.

o Decontamination: Clean the spill area with soap and water, and collect the cleaning materials
for disposal as hazardous waste.

Disposal Plan:

Due to its classification as a marine pollutant, 5-Cyclohexadecen-1-one and any materials
contaminated with it must be disposed of as hazardous waste.
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o Waste Collection: Collect all waste containing 5-Cyclohexadecen-1-one in a designated,
properly labeled, and sealed container.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "5-Cyclohexadecen-1-one".

o Storage: Store the hazardous waste container in a designated satellite accumulation area,
away from incompatible materials.[13]

» Disposal Request: Follow your institution's procedures for the disposal of hazardous
chemical waste. Do not dispose of this chemical down the drain or in regular trash.[14][15]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 5-Cyclohexadecen-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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